Cas no 408-50-4 (4-Bromo-3-fluoroanisole)

• Product Name: 4-Bromo-3-fluoroanisole
• CAS No: 408-50-4
• MF: C₇H₆BrFO
• MW: 205.024344921112
• MDL: MFCD01310983
• CID: 37321
• PubChem ID: 3718444
• Update Time: 2025-05-25

4-Bromo-3-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoroanisole
• 3-Fluoro-4-bromoanisole
• XANVIFOBBVAKCY-UHFFFAOYSA-N
• 408-50-4
• B3743
• 4-Bromo 3-fluoro anisole
• PS-8119
• AKOS007930743
• 1-Bromo-2-fluoro-4-methoxybenzene, AldrichCPR
• FT-0659809
• AC-3764
• FT-0612068
• A7188
• FT-0612041
• J-504396
• 4-bromo-3-fluoro anisole
• CS-W008401
• 458-50-4
• EN300-73004
• SCHEMBL276828
• DTXSID50961218
• MFCD01310983
• SY018626
• 1-bromo-2-fluoro-4-methoxy-benzene
• 1-bromo-2-fluoro-4-methoxybenzene
• AM20050289
• DS-0878
• DB-030923
• 1-Bromo-2-fluoro-4-methoxybenzene, 4-Bromo-3-fluorophenyl methyl ether
• DB-031098
• 3-fluoro-4-bromoanisol
• 610-274-9
• DTXCID701389050

• MDL： MFCD01310983
• Inchi： 1S/C7H6BrFO/c1-10-5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key： XANVIFOBBVAKCY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)OC

Computed Properties

• Exact Mass: 203.95900
• Monoisotopic Mass: 203.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: liquid
• Density: 1.531
• Melting Point: No data available
• Boiling Point: 195.4 °C at 760 mmHg
• Flash Point: 85.4 °C
• Refractive Index: 1.518
• PSA: 9.23000
• LogP: 2.59680
• Vapor Pressure: No data available

4-Bromo-3-fluoroanisole Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (85.71%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22-52
• Safety Instruction： H315 (100%) H319 (100%) H335 (85.71%)
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Bromo-3-fluoroanisole

4-Bromo-3-fluoroanisole: A Comprehensive Overview

4-Bromo-3-fluoroanisole, also known by its CAS number 408-50-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a bromine atom at the para position and a fluorine atom at the meta position on an anisole backbone. The presence of these halogen substituents imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions.

The synthesis of 4-bromo-3-fluoroanisole typically involves multi-step processes that require precise control over reaction conditions. One common approach is the directed ortho metalation (DOM) strategy, where a suitable directing group is introduced to facilitate the installation of the bromine and fluorine atoms at specific positions. Recent advancements in catalytic methods have further streamlined this process, enabling higher yields and improved purity. Researchers have also explored alternative routes, such as Suzuki-Miyaura coupling reactions, to integrate this compound into more complex molecular frameworks.

In terms of applications, 4-bromo-3-fluoroanisole has found utility in drug discovery programs targeting various therapeutic areas. Its ability to modulate kinase activity has made it a valuable lead compound in oncology research. For instance, studies published in 2023 have demonstrated its potential as a selective inhibitor of certain protein kinases implicated in cancer progression. Additionally, its unique electronic properties make it an attractive candidate for use in optoelectronic materials, particularly in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The recent surge in interest around 4-bromo-3-fluoroanisole can be attributed to its role as a versatile intermediate in natural product synthesis. Chemists have employed this compound to construct complex natural products with intricate stereochemistry. For example, a 2023 study highlighted its use in the total synthesis of a bioactive marine alkaloid, underscoring its value as a key intermediate in natural product research.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of 4-bromo-3-fluoroanisole. Studies conducted under simulated environmental conditions reveal that this compound exhibits moderate persistence in aquatic systems. However, further research is needed to fully understand its ecological impact and develop strategies for mitigating potential risks.

In conclusion, 4-bromo-3-fluoroanisole stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and diverse applications continue to drive innovation across multiple disciplines. As research into this compound progresses, it is anticipated that new discoveries will further expand its utility and contribute to advancements in both academic and industrial settings.